Cas no 1536946-80-1 ({4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine)

• Product Name: {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine
• CAS No: 1536946-80-1
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 5210026
• PubChem ID: 20709332
• Update Time: 2025-06-15

{4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-N-methyl-2-(trifluoromethyl)-
• {[4-fluoro-2-(trifluoromethyl)phenyl]methyl}(methy l)amine
• {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine

• Inchi： 1S/C9H9F4N/c1-14-5-6-2-3-7(10)4-8(6)9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： ANJUBGOFWBMZGY-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(F)C=C1C(F)(F)F

Additional information on {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine

Introduction to {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine and Its Significance in Modern Chemical Research

{4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine} (CAS No. 1536946-80-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical methodologies. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring confers distinct electronic and steric properties, making it a valuable building block for synthetic chemists.

The molecular structure of {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine consists of a benzene ring substituted with a fluoro group at the 4-position and a trifluoromethyl group at the 2-position, further modified by an amine group attached to a methyl-substituted benzyl moiety. This configuration not only enhances the compound's reactivity but also its potential biological activity. The fluoro group, known for its ability to modulate metabolic pathways and improve drug bioavailability, is particularly significant in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their favorable pharmacokinetic properties. {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine} exemplifies this trend, as it serves as a key intermediate in the synthesis of various bioactive molecules. Its applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The trifluoromethyl group, on the other hand, contributes to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the compound's potential in the development of targeted therapies. For instance, researchers have explored its utility in creating small-molecule inhibitors that selectively interact with specific biological targets. The amine functionality allows for further derivatization, enabling chemists to tailor the compound's properties for precise biological outcomes. This flexibility has led to innovative approaches in drug discovery, where {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine} acts as a scaffold for designing novel pharmacophores.

The synthesis of {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex molecular framework efficiently. The presence of both fluoro and trifluoromethyl groups necessitates precise control over reaction conditions to prevent unwanted side products.

From a chemical biology perspective, {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine} has been investigated for its interaction with enzymes and receptors. Its unique structural features make it an excellent candidate for studying molecular recognition processes. By understanding how this compound binds to biological targets, scientists can gain insights into disease mechanisms and develop more effective therapeutic strategies. Additionally, its fluorinated nature allows for detailed structural elucidation using spectroscopic techniques like NMR and mass spectrometry.

The role of {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine} extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. The compound's ability to enhance material properties through fluorination has been explored in the development of advanced polymers and coatings. Similarly, its incorporation into agrochemical formulations demonstrates its potential in improving crop protection agents.

In conclusion, {4-fluoro-2-(trifluoromethyl)phenylmethyl}(methyl)amine (CAS No. 1536946-80-1) is a versatile compound with far-reaching implications in chemical research. Its unique structural features and functional attributes make it indispensable in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.